Cas no 435345-17-8 (1-(4-Methyl-benzyl)-piperazinehydrochloride)

• Product Name: 1-(4-Methyl-benzyl)-piperazinehydrochloride
• CAS No: 435345-17-8
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 929011
• PubChem ID: 20437425
• Update Time: 2025-05-22

1-(4-Methyl-benzyl)-piperazinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylbenzyl)piperazine
• 1-(4-Methyl-benzyl)-piperazinehydrochloride
• 1-(4-methylbenzyl)-5-oxo-3-pyrrolidinecarboxylic acid
• 1-(4-methylbenzyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(4-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid
• AC1MCELQ
• AC1Q2LZP
• Maybridge1_008581
• ST038352
• SureCN7459479
• 435345-17-8
• 1-[(4-methylphenyl)methyl]piperazine;hydrochloride
• AKOS015844768
• SCHEMBL2924133
• 1-(4-Methyl-benzyl)-piperazine hydrochloride

• Inchi： 1S/C12H18N2.ClH/c1-11-2-4-12(5-3-11)10-14-8-6-13-7-9-14;/h2-5,13H,6-10H2,1H3;1H
• InChI Key： IBQZMJDYEZMXKW-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC(C)=CC=2)CCNCC1

Computed Properties

• Exact Mass: 226.1236763g/mol
• Monoisotopic Mass: 226.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Melting Point: 37-41 °C(lit.)
• Flash Point: 205 °F

1-(4-Methyl-benzyl)-piperazinehydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：2
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-Methyl-benzyl)-piperazinehydrochloride

Recent Advances in the Study of 1-(4-Methyl-benzyl)-piperazinehydrochloride (CAS: 435345-17-8)

1-(4-Methyl-benzyl)-piperazinehydrochloride (CAS: 435345-17-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperazine backbone and 4-methyl-benzyl substituent, has been the subject of numerous studies due to its potential pharmacological activities. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and other therapeutic applications.

One of the key areas of interest is the compound's interaction with neurotransmitter receptors. Studies have demonstrated that 1-(4-Methyl-benzyl)-piperazinehydrochloride exhibits affinity for serotonin and dopamine receptors, suggesting its potential utility in the treatment of psychiatric and neurological conditions such as depression, anxiety, and schizophrenia. The compound's ability to modulate these receptors has been explored through in vitro and in vivo experiments, with promising results indicating its efficacy and selectivity.

In addition to its CNS applications, recent investigations have highlighted the compound's role in cancer research. Preliminary studies suggest that 1-(4-Methyl-benzyl)-piperazinehydrochloride may possess anti-proliferative properties, making it a candidate for further development as an anticancer agent. Researchers have employed molecular docking and computational modeling to elucidate its mechanism of action, revealing potential interactions with key oncogenic targets.

The synthesis and structural modification of 1-(4-Methyl-benzyl)-piperazinehydrochloride have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, as well as the creation of derivatives with enhanced pharmacological profiles. These efforts aim to improve the compound's bioavailability, metabolic stability, and target specificity, thereby increasing its therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of 1-(4-Methyl-benzyl)-piperazinehydrochloride. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward commercialization.

In conclusion, 1-(4-Methyl-benzyl)-piperazinehydrochloride (CAS: 435345-17-8) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties and ongoing research efforts underscore its potential to address unmet medical needs in CNS disorders and oncology. Continued exploration of its mechanisms and applications will be crucial for realizing its full therapeutic value.